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Compound of Interest

Compound Name:
2-Fluoro-3-methoxybenzyl

bromide

Cat. No.: B1331587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-3-methoxybenzyl bromide (CAS Number: 447463-56-1).[1] Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. The

information presented is based on safety data sheets for structurally similar compounds, as a

specific safety data sheet for 2-Fluoro-3-methoxybenzyl bromide is not readily available.

Therefore, all handling and disposal should be conducted with the assumption that this

compound shares the hazardous properties of related benzyl bromides, including corrosivity,

toxicity, and irritant effects.[2][3][4][5]

Key Hazard Information
Below is a summary of the likely hazards associated with 2-Fluoro-3-methoxybenzyl
bromide, based on data for analogous compounds.
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Hazard Classification Description Source Compounds

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[4][5]

2-Fluoro-4-methoxybenzyl

bromide, 2-Fluoro-6-

methoxybenzyl bromide

Serious Eye Damage/Irritation
Causes serious eye damage.

[4][5]

2-Fluoro-4-methoxybenzyl

bromide, 2-Fluoro-6-

methoxybenzyl bromide

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[5][6]

Benzyl bromide, 2-Fluoro-6-

methoxybenzyl bromide

Acute Toxicity
Toxic by all routes of exposure

(oral, dermal, inhalation).[2]
Benzyl bromide

Lachrymator

Is expected to be a

lachrymator, causing tearing.

[2][7]

Benzyl bromide

Disposal and Decontamination Procedures
Proper disposal of 2-Fluoro-3-methoxybenzyl bromide and contaminated materials is crucial.

The following protocols are based on guidelines for hazardous chemical waste.

Small Spills (in a chemical fume hood)
Ensure Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.[4][5]

Contain the Spill: Cover the spill with an inert absorbent material such as sand, dry lime,

soda ash, or vermiculite.[3][4] Do not use combustible materials like paper towels to absorb

the initial spill.

Neutralize (Optional but Recommended): Cautiously and slowly add a neutralizing agent,

such as sodium bicarbonate or a mixture of soda ash and slaked lime, to the absorbent

material.
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Collect the Waste: Carefully scoop the mixture into a clearly labeled, sealable hazardous

waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone), followed by soap and water. The cleaning materials must also be disposed of

as hazardous waste.

Ventilate: Allow the area to ventilate thoroughly.[3]

Disposal of Unused or Waste 2-Fluoro-3-methoxybenzyl
Bromide

Do Not Dispose Down the Drain: This chemical should never be disposed of via the sewer

system.[5][8]

Containerize: Place the chemical in its original container or a compatible, properly labeled

hazardous waste container.[9] Ensure the container is sealed and stored in a cool, dry, and

well-ventilated area away from incompatible materials such as strong bases, amines, and

oxidizing agents.[3][8]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2-Fluoro-3-methoxybenzyl bromide".

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company.[6][7][10] This may involve incineration in a facility equipped with an afterburner

and scrubber to handle the hazardous combustion products, which may include hydrogen

bromide and hydrogen fluoride.[2][3]

Disposal of Empty Containers
Triple Rinse: Thoroughly rinse the empty container three times with a suitable solvent (e.g.,

acetone). The first rinseate must be collected and disposed of as hazardous waste.[9]

Subsequent rinseates should also be collected as hazardous waste.

Deface Label: Completely remove or deface the original label on the container.[9]
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Dispose of Container: Once clean and dry, the container can be disposed of in accordance

with institutional and local regulations, which may allow for disposal as regular solid waste.[9]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the safe disposal of 2-Fluoro-
3-methoxybenzyl bromide.

Disposal Workflow for 2-Fluoro-3-methoxybenzyl Bromide
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-3-methoxybenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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